Cas no 16463-74-4 (Hydrocortisone 17-Acetate)

Hydrocortisone 17-Acetate Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-(acetyloxy)-11,21-dihydroxy-, (11b)-
• 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 17-acetate
• [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Hydrocortisone 17-Acetate
• cortef acetate
• cortisol 17-acetate
• EINECS 240-510-2
• hydrocorticosterone acetate
• Hydrocortisone EP Impurity J
• Hydrocortisone impurity J (EP)
• 11β,21-Dihydroxy-3,20-dioxopregn-4-en-17-yl acetate
• 17-(Acetyloxy)-11β,21-dihydroxypregn-4-ene-3,20-dione
• 11.BETA.,21-DIHYDROXY-3,20-DIOXOPREGN-4-EN-17-YL ACETATE
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11beta)-
• 11.BETA.,17,21-TRIHYDROXYPREGN-4-ENE-3,20-DIONE 17-ACETATE
• [11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]acetate
• SCHEMBL321463
• hydrocortisone-17-acetate
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11?)-; Cortisol, 17-acetate (7CI,8CI); (11?)-17-(Acetyloxy)-11,21-dihydroxypregn-4-ene-3,20-dione; Hydrocortisone 17-acetate
• HYDROCORTISONE IMPURITY J [EP IMPURITY]
• (11beta)-17-(Acetyloxy)-11,21-dihydroxypregn-4-ene-3,20-dione
• DTXSID60167784
• UNII-FHE0KL4PT1
• AKOS030241133
• FHE0KL4PT1
• 16463-74-4
• NS00025381
• J-010155
• +Expand

• InChIKey： HDEDWNHZBWFQCB-CRKVGCNRSA-N
• Inchi： InChI=1S/C23H32O6/c1-13(25)29-23(19(28)12-24)9-7-17-16-5-4-14-10-15(26)6-8-21(14,2)20(16)18(27)11-22(17,23)3/h10,16-18,20,24,27H,4-9,11-12H2,1-3H3/t16-,17-,18-,20?,21-,22-,23-/m0/s1
• SMILES： OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3[C@H](C[C@]12C)O)=O)OC(=O)C)=O

Computed Properties

• Exact Mass: 404.22000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 404.22
• Heavy Atom Count: 29
• Complexity: 786
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: 2.35240
• PSA: 100.90000
• Refractive Index: 1.572
• Boiling Point: 566.6°Cat760mmHg
• Melting Point: 228-230°C
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 192.2°C
• Density: 1.26